Cas no 10342-85-5 (1-[4-(piperidin-1-yl)phenyl]ethan-1-one)

• Product Name: 1-[4-(piperidin-1-yl)phenyl]ethan-1-one
• CAS No: 10342-85-5
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD00006481
• CID: 48532
• PubChem ID: 24847298
• Update Time: 2025-07-31

1-[4-(piperidin-1-yl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Piperidin-1-yl)phenyl)ethanone
• 1-[4-(Piperidin-1-yl)phenyl]ethan-1-one
• 1-(4-piperidin-1-ylphenyl)ethanone
• 1-[4-(1-piperidinyl)phenyl]Ethanone
• P-(2-PIPERIDINO)ACETOPHENONE
• 4'-Bromopropiophenone
• (4-piperidinophenyl) methyl ketone
• 1-(4-acetylphenyl)piperidine
• 1-(4-piperidin-1-yl-phenyl)ethanone
• 1-acetyl-4-piperidylbenzene
• 4-piperidino acetophenone
• 4'-PIPERIDINOACETOPHENONE
• Ethanone,1-(4-(1-piperidinyl)phenyl)
• p-(1-Piperidino)acetophenone
• p-(piperidino)acetophenone
• 1-[4-(1-Piperidinyl)]phenyl]ethanone
• 10342-85-5
• 4'-Piperidinoacetophenone, 97%
• NSC 102839
• NSC-102839
• FT-0619423
• AKOS000120702
• SB43305
• 4-PIPERIDINOACETOPHENONE
• N-(4-Acetylphenyl)piperidine
• J-640162
• EN300-21028
• EINECS 233-746-2
• FS-4084
• MFCD00006481
• 1-(4-piperidinophenyl)ethanone
• Z104486446
• F0001-0086
• E78374
• 1-{4-(piperidin-1-yl)phenyl}ethanone
• Ethanone, 1-(4-(1-piperidinyl)phenyl)-
• 1-(4-(Piperidin-1-yl)phenyl)ethan-1-one
• SCHEMBL702430
• 1-[4-(1-Piperidinyl)phenyl]ethanone #
• NS00023231
• 4/'-Piperidinoacetophenone
• 1-(4-piperidin-1-yl-phenyl)-ethanone
• InChI=1/C13H17NO/c1-11(15)12-5-7-13(8-6-12)14-9-3-2-4-10-14/h5-8H,2-4,9-10H2,1H
• NSC102839
• DTXSID4074433
• J-800165
• Ethanone, 1-[4-(1-piperidinyl)phenyl]-
• 4′-Piperidinoacetophenone
• DTXCID1032804
• DB-040456
• 1-[4-(piperidin-1-yl)phenyl]ethan-1-one

• MDL： MFCD00006481
• Inchi： 1S/C13H17NO/c1-11(15)12-5-7-13(8-6-12)14-9-3-2-4-10-14/h5-8H,2-4,9-10H2,1H3
• InChI Key： JCMZZYSPSGHBNM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 203.13100
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Color/Form: Yellow scales
• Density: 1.0156 (rough estimate)
• Melting Point: 85-87 °C (lit.)
• Boiling Point: 341.6°C (rough estimate)
• Refractive Index: 1.5400 (estimate)
• PSA: 20.31000
• LogP: 2.94450
• Solubility: Not available

1-[4-(piperidin-1-yl)phenyl]ethan-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Other Chemical Reagents